Cas no 53432-04-5 (1H-Purine-2,6-dione,3,7-diethyl-3,7-dihydro-)

• Product name: 1H-Purine-2,6-dione,3,7-diethyl-3,7-dihydro-
• CAS No: 53432-04-5
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 380087
• PubChem ID: 350718

1H-Purine-2,6-dione,3,7-diethyl-3,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-diethyl-3,7-dihydro-
• 3,7-diethylpurine-2,6-dione
• 3,7-Diaethyl-3,7-dihydro-purin-2,6-dion
• 3,7-Diaethylxanthin
• 3,7-diethyl-3,7-dihydro-purine-2,6-dione
• 3,7-Diethylxanthine
• AC1L6WTQ
• NSC515468
• SureCN516463
• 5253-70-3
• GGWIHGASQJEWBB-UHFFFAOYSA-N
• 3,7-diethyl-1H-purine-2,6(3H,7H)-dione
• 3,7-Diethyl-6-hydroxy-3,7-dihydro-2H-purin-2-one
• SCHEMBL516463
• NSC-515468
• DTXSID30968104
• 53432-04-5

• Inchi： InChI=1S/C9H12N4O2/c1-3-12-5-10-7-6(12)8(14)11-9(15)13(7)4-2/h5H,3-4H2,1-2H3,(H,11,14,15)
• InChI Key： GGWIHGASQJEWBB-UHFFFAOYSA-N
• SMILES： CCN1C=NC2=C1C(=O)NC(=O)N2CC

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.44
• Refractive Index: 1.675
• PSA: 67.23
• LogP: -0.07390